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Compound of Interest

Compound Name: 1,1,2,2-Tetramethylcyclopropane

Cat. No.: B1198135

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,1,2,2-

Tetramethylcyclopropane. The following procedures are designed to ensure safe laboratory
operations and minimize risks associated with this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for 1,1,2,2-Tetramethylcyclopropane is presented
below for easy reference.
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Property

Value

CAS Number

4127-47-3[1]

Molecular Formula

C7H14[1][2][3][4][5]

Molecular Weight 98.19 g/mol [1][2][3][5]
Appearance Colorless liquid[1][3][6]
Density 0.72 g/cm3[5]

Boiling Point 76 °C[5]1[7]

Refractive Index 1.40[1]

UN Number 3295[1][5][8]

Hazard Class 3[1][5]

Packing Group

NELI[5]08]

Hazard Identification and GHS Classification

1,1,2,2-Tetramethylcyclopropane is classified with the following hazards:

o Flammable liquids, Category 2: Highly flammable liquid and vapor (H225).[2][9]

e Acute toxicity, Oral, Category 3: Toxic if swallowed (H301).[2][9]

o Aspiration Hazard: May be fatal if swallowed and enters airways.[6]

Operational Plan: Handling and Storage

Adherence to the following step-by-step protocols is mandatory for the safe handling and

storage of 1,1,2,2-Tetramethylcyclopropane.

Personal Protective Equipment (PPE)

All personnel handling 1,1,2,2-Tetramethylcyclopropane must wear the following appropriate

personal protective equipment:
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o Eye Protection: Chemical safety goggles and a face shield are essential to protect against
splashes.[10][11][12]

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[10]
[11][12] Always check the manufacturer's guidelines for chemical resistance.[10]

o Body Protection: A flame-resistant lab coat or chemical-protective apron should be worn over
clothing that covers the legs.[11][13] Closed-toe shoes are mandatory.[13]

» Respiratory Protection: Work should be conducted in a well-ventilated area, such as a
chemical fume hood, to avoid the buildup of vapors.[13] If ventilation is inadequate, a
respirator with appropriate filters may be required.[14]

Engineering Controls
o Ventilation: Always handle 1,1,2,2-Tetramethylcyclopropane inside a certified chemical

fume hood to minimize inhalation exposure.[13]

« Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks, and any
other potential ignition sources.[6][13] No smoking is permitted in the handling area.

« Static Discharge: To prevent ignition from static electricity, ensure that all metal equipment,
containers, and receiving equipment are grounded and bonded.[6] Use non-sparking tools
for all operations.[6]

Handling Procedures

o Preparation: Before starting work, ensure that a fire extinguisher (ABC type is generally
suitable) is readily available.[13] Also, confirm the location and accessibility of the nearest
safety shower and eyewash station.

» Dispensing: When transferring the liquid, do so in a well-ventilated area, preferably within a
fume hood.[13] Keep the container tightly closed when not in use.[13]

o Heating: Never heat 1,1,2,2-Tetramethylcyclopropane with an open flame.[13]

Storage
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o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6]

o Location: Store in a designated flammable liquids storage cabinet.[13] Keep away from heat,
sparks, and flame.[6]

e Incompatibilities: Store away from incompatible materials such as oxidizers.[11]

Disposal Plan

Proper disposal of 1,1,2,2-Tetramethylcyclopropane and any contaminated materials is
crucial to ensure environmental safety and regulatory compliance.

o Waste Collection: Collect waste 1,1,2,2-Tetramethylcyclopropane and contaminated
materials (e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed
container.

e Labeling: The waste container must be clearly labeled with the chemical name and
associated hazards.

o Storage of Waste: Store the waste container in a cool, well-ventilated area, away from
ignition sources, and within a secondary containment tray.

» Disposal: Dispose of the chemical waste through an approved hazardous waste disposal
company, following all local, state, and federal regulations.[6] Do not dispose of it down the
drain or in regular trash.

Emergency Procedures: Spill and Exposure

Immediate and appropriate response to spills and exposures is critical.

Spill Response Workflow

The following diagram illustrates the logical steps to take in the event of a 1,1,2,2-
Tetramethylcyclopropane spill.
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Caption: Workflow for handling a chemical spill.

First Aid Measures

¢ Skin Contact: Immediately take off all contaminated clothing.[6] Rinse the affected skin area
with plenty of water for at least 15 minutes.[6] If skin irritation persists, seek medical
attention.[6]

» Eye Contact: Immediately rinse eyes with plenty of water, also under the eyelids, for at least
15 minutes.[6] Get medical attention.[6]

« Inhalation: Move the person to fresh air.[6] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[6] Seek medical attention if symptoms occur.[6]

« Ingestion: Do NOT induce vomiting.[6] Immediately call a poison center or doctor.[6] If the
person is conscious, rinse their mouth with water and have them drink plenty of water.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 1,1,2,2-
Tetramethylcyclopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198135#personal-protective-equipment-for-
handling-1-1-2-2-tetramethylcyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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